N-{4-[3-(9H-carbazol-9-yl)-2-hydroxypropoxy]phenyl}-N-methylacetamide

• IUPAC Name: N-[4-(3-carbazol-9-yl-2-hydroxypropoxy)phenyl]-N-methylacetamide
• InChI: InChI=1S/C24H24N2O3/c1-17(27)25(2)18-11-13-20(14-12-18)29-16-19(28)15-26-23-9-5-3-7-21(23)22-8-4-6-10-24(22)26/h3-14,19,28H,15-16H2,1-2H3
• InChI Key: UQEMAXKNMDGAPW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=CC=C(C=C1)OCC(CN2C3=CC=CC=C3C4=CC=CC=C42)O
• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol

Description

“N-{4-[3-(9H-carbazol-9-yl)-2-hydroxypropoxy]phenyl}-N-methylacetamide” is a compound that is related to a class of compounds known as carbazole derivatives. Carbazole-based compounds are particularly attractive due to their important photochemical and thermal stability and good hole-transport ability.

Synthesis Analysis

The synthesis of carbazole derivatives often involves Suzuki coupling reactions. For example, a mixture of 9-(4-(diphenylamino)phenyl)-9H-carbazol-2-yl-2-boronic acid, aryl halide, Pd(Pd3P)4, and K2CO3 in toluene and distilled water was stirred overnight at 100 °C under argon.

Molecular Structure Analysis

Carbazole compounds are known for their versatility in functionalization, good chemical and environmental stability, and excellent charge transport ability. They can be easily functionalized at the N-position and then covalently linked with other monomers.

Chemical Reactions Analysis

Carbazole derivatives have been known for many years as components of optoelectronics and electroactive materials mainly because of their high hole transporting capabilities and strong fluorescence. They are used in a variety of applications, such as solar cells, anti-corrosion, sensors, photo-voltaic devices, etc.

Physical And Chemical Properties Analysis

The resulting compounds from the synthesis of carbazole derivatives showed good thermal stabilities with high glass transition temperatures between 148 and 165 °C. They also demonstrated very good J-V-L performances.

Scientific Research Applications

Organic Light Emitting Diodes (OLEDs)

. . .

Perovskite Solar Cells

. These solar cells have gained attention due to their high efficiency and cost-effectiveness.

Donor Molecule in Electrochemical Applications

. This could lead to the development of new electrochemical devices and systems.

Phosphorescent Organic Light-Emitting Devices (PHOLEDs)

. .

Tetradentate Ligands

. .

Hole-Transporting Materials for OLEDs

. .

Mechanism of Action

Carbazole-based compounds are used as hole-transport and hole-injection materials in light-emitting diodes and perovskite solar cells. They have shown advantages in improving the hole mobility of polymer-based hole transport layer.

Future Directions

The future directions of research on carbazole derivatives are likely to focus on improving their properties and finding new applications. For example, solving the wettability issue associated with the Me-4PACz hole-selective monolayer could lead to further progress in tandem and single-junction devices.